Cas no 2361671-34-1 (2,3-Dihydro-5-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]-1H-indole-1-carboxamide)

• Product Name: 2,3-Dihydro-5-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]-1H-indole-1-carboxamide
• CAS No: 2361671-34-1
• MF: C₁₈H₂₂N₄O₃
• MW: 342.392283916473
• CID: 5455883
• PubChem ID: 145885368
• Update Time: 2025-06-11

2,3-Dihydro-5-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]-1H-indole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-[1-(prop-2-enoyl)piperidine-4-amido]-2,3-dihydro-1H-indole-1-carboxamide
• 2361671-34-1
• Z1507818775
• EN300-26605673
• 2,3-Dihydro-5-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]-1H-indole-1-carboxamide

• Inchi： 1S/C18H22N4O3/c1-2-16(23)21-8-5-12(6-9-21)17(24)20-14-3-4-15-13(11-14)7-10-22(15)18(19)25/h2-4,11-12H,1,5-10H2,(H2,19,25)(H,20,24)
• InChI Key： MJKIGDHGDSRXTB-UHFFFAOYSA-N
• SMILES： N1(C(N)=O)C2=C(C=C(NC(C3CCN(C(=O)C=C)CC3)=O)C=C2)CC1

Computed Properties

• Exact Mass: 342.16919058g/mol
• Monoisotopic Mass: 342.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.329±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.17±0.20(Predicted)

Additional information on 2,3-Dihydro-5-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]-1H-indole-1-carboxamide

Professional Introduction to Compound with CAS No. 2361671-34-1 and Product Name: 2,3-Dihydro-5-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]-1H-indole-1-carboxamide

The compound identified by the CAS number 2361671-34-1 and the product name 2,3-Dihydro-5-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]-1H-indole-1-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The detailed structural framework of this compound includes a dihydroindole core, which is a well-documented scaffold in the development of bioactive molecules. Specifically, the presence of a piperidine moiety and an amide functional group at the 5-position of the indole ring suggests a high degree of molecular complexity and specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets. The dihydroindole moiety, known for its role in modulating neurotransmitter activity, has been extensively studied for its potential in treating neurological disorders. The incorporation of a piperidine ring further enhances the compound's pharmacological profile by improving solubility and metabolic stability. This combination of structural features makes it an attractive candidate for further investigation in the development of novel therapeutic agents.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules are pivotal. The amide linkage in the molecular structure not only contributes to its stability but also allows for diverse modifications, enabling chemists to fine-tune its biological activity. The presence of an allyl group (1-(1-oxo-2-propen-1-yl)) attached to the piperidine ring introduces a reactive site that can participate in further chemical transformations, providing a versatile platform for derivative synthesis. These attributes make this compound a valuable asset in medicinal chemistry libraries.

Current research trends indicate that molecules featuring indole derivatives are increasingly being explored for their pharmacological properties. The indole scaffold is known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific modification at the 5-position, involving a carbonyl-amino group linked to a piperidine moiety, adds another layer of functionality that could influence receptor binding affinity and selectivity. Such structural motifs are often targeted in high-throughput screening programs to identify lead compounds for drug development.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include cyclization reactions to form the indole ring system, followed by functional group transformations to introduce the necessary substituents. The use of advanced catalytic methods has streamlined these processes, making it feasible to produce larger quantities for preclinical studies. This progress underscores the importance of innovative synthetic strategies in modern pharmaceutical research.

From a biological perspective, understanding how this compound interacts with target enzymes and receptors is crucial. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and inflammation. The dihydroindole-piperidine-amide core configuration appears to be critical for binding affinity, with minor structural variations potentially leading to significant changes in biological activity. These findings highlight the need for detailed structure-activity relationship (SAR) studies to optimize its pharmacological properties.

The potential therapeutic applications of this compound are vast. Given its structural similarity to known bioactive molecules, it may serve as a starting point for developing treatments against conditions such as neurodegenerative diseases, autoimmune disorders, and cancer. The ability to modify specific functional groups allows researchers to tailor its properties for targeted therapy. For instance, introducing hydrophilic or lipophilic substituents could enhance its membrane permeability or blood-brain barrier penetration.

In conclusion, the compound with CAS no. 2361671-34-1, named 2,3-Dihydro-5-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]-1H-indole-1-carboxamide, represents a promising candidate in pharmaceutical research due to its complex structure and diverse functional groups. Its potential applications span multiple therapeutic areas, making it an attractive subject for further investigation. As computational methods continue to evolve, researchers will be able to predict and validate its interactions with biological targets more accurately, paving the way for new drug discoveries.